N-(2,4-difluorophenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide N-(2,4-difluorophenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
Brand Name: Vulcanchem
CAS No.: 573931-40-5
VCID: VC8551421
InChI: InChI=1S/C16H14F2N4O2S/c1-2-22-15(13-4-3-7-24-13)20-21-16(22)25-9-14(23)19-12-6-5-10(17)8-11(12)18/h3-8H,2,9H2,1H3,(H,19,23)
SMILES: CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)F)F)C3=CC=CO3
Molecular Formula: C16H14F2N4O2S
Molecular Weight: 364.4 g/mol

N-(2,4-difluorophenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

CAS No.: 573931-40-5

Cat. No.: VC8551421

Molecular Formula: C16H14F2N4O2S

Molecular Weight: 364.4 g/mol

* For research use only. Not for human or veterinary use.

N-(2,4-difluorophenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide - 573931-40-5

Specification

CAS No. 573931-40-5
Molecular Formula C16H14F2N4O2S
Molecular Weight 364.4 g/mol
IUPAC Name N-(2,4-difluorophenyl)-2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
Standard InChI InChI=1S/C16H14F2N4O2S/c1-2-22-15(13-4-3-7-24-13)20-21-16(22)25-9-14(23)19-12-6-5-10(17)8-11(12)18/h3-8H,2,9H2,1H3,(H,19,23)
Standard InChI Key BEDINWMCJHJZCH-UHFFFAOYSA-N
SMILES CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)F)F)C3=CC=CO3
Canonical SMILES CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)F)F)C3=CC=CO3

Introduction

N-(2,4-difluorophenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a synthetic organic compound that belongs to the class of triazole derivatives. It features a complex structure, including a difluorophenyl moiety, a furan ring, and a triazole ring, which are key components contributing to its potential biological activities. This compound is of interest in medicinal chemistry due to its unique combination of functional groups, which may enable interactions with various biological targets.

Synthesis

The synthesis of N-(2,4-difluorophenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide typically involves a multi-step process. It begins with the formation of the difluorophenyl intermediate, followed by the introduction of the furan and triazole rings through nucleophilic substitutions. The final step often involves cyclization reactions to form the triazole ring under specific conditions, such as elevated temperatures and catalysts.

Biological Activities and Potential Applications

Preliminary studies suggest that this compound may exhibit various biological activities, potentially interacting with specific enzymes or receptors in biological pathways. Its structural properties indicate potential applications as an anti-infective or anti-cancer agent, although further pharmacological studies are needed to elucidate its mechanisms of action.

Comparison with Related Compounds

Compound NameKey FeaturesUnique Aspects
N-(3,4-difluorophenyl)-2-[[4-ethyl-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamideContains difluorophenyl and triazole ringsDifferent difluoro substitution pattern
N-(2,4-difluorophenyl)-2-{[4-ethyl-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamideFeatures difluorophenyl and furan ringsSpecific difluoro substitution on the phenyl ring
N-(4-bromophenyl)-5-(furan-2-yl)-4H-1,2,4-triazol-3-thiolContains bromophenyl and furanLacks difluoro substitution

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator